Cas no 142745-26-4 (R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine)

• Product Name: R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine
• CAS No: 142745-26-4
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 2194747
• PubChem ID: 45072301
• Update Time: 2025-06-14

R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine Chemical and Physical Properties

Names and Identifiers

• R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine
• (R)-2-isopropyl-1-tosylaziridine
• r-2-isopropyl-1-(toluene-4-sulfonyl)aziridine
• (2R)-1-(4-methylphenyl)sulfonyl-2-propan-2-ylaziridine
• 142745-26-4
• SCHEMBL21465092

• Inchi： 1S/C12H17NO2S/c1-9(2)12-8-13(12)16(14,15)11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3/t12-,13?/m0/s1
• InChI Key： KEQXAGSLQICYGJ-UEWDXFNNSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C[C@H]1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine

Recent Advances in the Study of R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine (CAS: 142745-26-4)

The compound R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine (CAS: 142745-26-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine as a key intermediate in the synthesis of complex bioactive molecules. Its aziridine ring, a three-membered heterocycle containing nitrogen, is particularly valuable for its reactivity, enabling the construction of diverse molecular scaffolds. Researchers have explored its use in the development of novel enzyme inhibitors and anticancer agents, leveraging its ability to form covalent bonds with biological targets.

One of the most notable advancements in this area is the optimization of synthetic routes to produce R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine with high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved catalytic asymmetric synthesis method, achieving yields of over 90% and enantiomeric excess (ee) values greater than 99%. This breakthrough has significant implications for the scalable production of this compound for pharmaceutical applications.

In terms of biological activity, recent in vitro studies have shown that R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine exhibits promising inhibitory effects against certain kinases involved in cancer cell proliferation. Preliminary data suggest that derivatives of this compound could serve as lead structures for the development of targeted therapies, particularly in cases of drug-resistant tumors. However, further in vivo studies are required to validate these findings and assess potential toxicity.

Another emerging area of research involves the use of R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine in the design of covalent inhibitors for viral proteases. Its reactive aziridine ring makes it an attractive candidate for irreversible inhibition, a strategy that has gained traction in antiviral drug development. Recent computational modeling studies have identified potential binding modes of this compound with SARS-CoV-2 main protease, opening new avenues for COVID-19 therapeutic research.

Despite these promising developments, challenges remain in the clinical translation of R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine-based compounds. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Current research efforts are focusing on the development of prodrug strategies and targeted delivery systems to overcome these limitations.

In conclusion, R-2-isopropyl-1-(toluene-4-sulfonyl)-aziridine (CAS: 142745-26-4) represents a valuable building block in medicinal chemistry with diverse applications. The recent advances in its synthesis and biological evaluation highlight its potential as a platform for developing novel therapeutic agents. Continued research in this area is expected to yield important insights into its mechanism of action and clinical potential.